2-(2-methoxyphenoxy)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H24N4O3/c1-25-16-5-2-3-6-17(16)26-14-18(24)22-13-15-7-11-23(12-8-15)19-20-9-4-10-21-19/h2-6,9-10,15H,7-8,11-14H2,1H3,(H,22,24)
• InChI Key: WPUKUDBQKDZXIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

2-(2-methoxyphenoxy)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide is a chemical compound that is used in scientific research for its potential therapeutic applications. This compound is also known as MPPA, and it has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Biological Activities

• Novel heterocyclic compounds derived from related structures demonstrate anti-inflammatory, analgesic activities, and potential as COX-1/COX-2 inhibitors (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These compounds show promise in the development of new therapeutic agents targeting pain and inflammation.
• Research into the synthesis of piperazinyl and pyrimidinyl derivatives has explored their impact on memory enhancement in animal models (Li Ming-zhu, 2008), suggesting potential applications in treating cognitive disorders.
• Anticancer activity has been a significant focus, with the design and synthesis of 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives testing against a variety of cancer cell lines (M. M. Al-Sanea, D. G. Parambi, M. Shaker, et al., 2020). These studies contribute to the ongoing search for more effective anticancer agents.

Chemical Synthesis and Methodologies

• The development of efficient synthetic routes for heterocyclic compounds, including pyrimidinones and oxazinones, underlines the importance of this chemistry in creating pharmacologically active molecules (R. Morgentin, F. Jung, M. Lamorlette, et al., 2009). These methodologies are crucial for the large-scale production of potential drug candidates.
• Exploration into the synthesis of pyridine and pyrimidine derivatives for their insecticidal activities (E. A. Bakhite, Aly A. Abd-Ella, M. El-Sayed, et al., 2014) demonstrates the application of these compounds in agriculture, highlighting the versatility of such chemical frameworks.